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Compound of Interest

Compound Name: Trimyristolein

Cat. No.: B1627395 Get Quote

This guide provides comprehensive safety and logistical information for the handling and

disposal of Trimyristolein (also known as Glyceryl Trimyristate or Trimyristin), tailored for

researchers, scientists, and drug development professionals. While Trimyristolein is not

classified as a hazardous substance, adherence to standard laboratory safety protocols is

essential to ensure a safe working environment.

Physical and Chemical Properties
Understanding the physical and chemical properties of Trimyristolein is fundamental to its

safe handling. The following table summarizes key quantitative data.
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Property Value

Molecular Formula C45H86O6

Molecular Weight 723.16 g/mol [1]

Appearance
White to slightly pale yellow crystalline powder

or solid[2][3]

Melting Point 54 - 58 °C (129.2 - 136.4 °F)[4][5]

Boiling Point Not available[2][4][5]

Flash Point > 110 °C (> 230 °F)[6]

Autoignition Temperature 421.1 °C (790 °F)[4][5]

Solubility
Insoluble in water.[4][5] Soluble in ether,

chloroform, and ethanol.[7]

Stability Stable under normal laboratory conditions.[4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Trimyristolein to

minimize exposure and ensure personal safety.
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PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile or Neoprene Gloves

Protective gloves are

recommended to prevent skin

contact.[2]

Eye Protection Safety Glasses or Goggles

To protect against dust

particles and splashes, wear

appropriate protective

eyeglasses or chemical safety

goggles.[2][4][5]

Body Protection Laboratory Coat or Gown

A lab coat or gown should be

worn to protect clothing and

skin from potential

contamination.[2][6]

Respiratory Protection Dust Respirator (if applicable)

If handling large quantities or if

dust is generated, a dust

respirator is recommended to

prevent inhalation.[2] In most

cases, working in a well-

ventilated area is sufficient.[6]

Operational and Disposal Plans: A Step-by-Step
Guide
This section provides a procedural workflow for the handling of Trimyristolein, from initial

preparation to final disposal.

Experimental Workflow for Handling Trimyristolein
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Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Weigh Trimyristolein

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Segregate Trimyristolein Waste

Place in a Labeled, Sealed Container

Dispose via Licensed Waste Contractor or EHS

Decontaminate Work Area

Remove and Dispose of PPE Properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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